Cas no 1806950-78-6 (5-Cyano-3-(difluoromethyl)-4-iodo-2-methoxypyridine)

• Product Name: 5-Cyano-3-(difluoromethyl)-4-iodo-2-methoxypyridine
• CAS No: 1806950-78-6
• MF: C₈H₅F₂IN₂O
• MW: 310.039380788803
• CID: 4875442
• Update Time: 2025-08-05

5-Cyano-3-(difluoromethyl)-4-iodo-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-(difluoromethyl)-4-iodo-2-methoxypyridine

• Inchi： 1S/C8H5F2IN2O/c1-14-8-5(7(9)10)6(11)4(2-12)3-13-8/h3,7H,1H3
• InChI Key： ATYFVWMYTVHWLF-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CN=C(C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9

Additional information on 5-Cyano-3-(difluoromethyl)-4-iodo-2-methoxypyridine

Introduction to 5-Cyano-3-(difluoromethyl)-4-iodo-2-methoxypyridine (CAS No. 1806950-78-6)

5-Cyano-3-(difluoromethyl)-4-iodo-2-methoxypyridine, with the CAS number 1806950-78-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential applications in drug development.

The structural features of 5-Cyano-3-(difluoromethyl)-4-iodo-2-methoxypyridine make it a particularly interesting molecule for synthetic chemists and biologists. The presence of a cyano group, a difluoromethyl group, an iodo substituent, and a methoxy group on the pyridine ring creates a unique chemical profile that can influence its reactivity, solubility, and biological interactions. These characteristics are crucial in determining its suitability for various applications, including the synthesis of novel pharmaceuticals and the investigation of novel biochemical pathways.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds have been extensively studied for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The specific arrangement of functional groups in 5-Cyano-3-(difluoromethyl)-4-iodo-2-methoxypyridine suggests that it may exhibit similar properties, making it a valuable candidate for further exploration.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The iodo substituent, in particular, makes it a useful intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental techniques in organic synthesis. These reactions allow chemists to construct complex molecular architectures efficiently, opening up numerous possibilities for drug discovery and development.

The cyano group in 5-Cyano-3-(difluoromethyl)-4-iodo-2-methoxypyridine also plays a significant role in its chemical behavior. Cyano groups are known to be versatile handles for further functionalization, enabling the introduction of additional pharmacophores or modifying existing ones. This flexibility is highly advantageous in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity.

The methoxy group contributes to the compound's solubility and metabolic stability, which are critical factors in drug design. A well-positioned methoxy group can enhance oral bioavailability and reduce susceptibility to rapid metabolic degradation. These properties make 5-Cyano-3-(difluoromethyl)-4-iodo-2-methoxypyridine an attractive candidate for further development into a lead compound or an intermediate in the synthesis of more advanced pharmaceuticals.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. The presence of fluorine atoms can significantly alter the pharmacokinetic properties of a drug, including its metabolic stability, binding affinity, and distribution within the body. The difluoromethyl group in 5-Cyano-3-(difluoromethyl)-4-iodo-2-methoxypyridine is particularly noteworthy, as it is known to enhance metabolic stability and improve binding interactions with biological targets.

In addition to its synthetic utility, 5-Cyano-3-(difluoromethyl)-4-iodo-2-methoxypyridine has shown promise in preclinical studies as a potential therapeutic agent. While specific details of these studies are not yet widely published, preliminary data suggest that this compound may exhibit activity against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. Further research is needed to fully elucidate its therapeutic potential and to identify any potential side effects or toxicities.

The development of new pharmaceuticals often involves a multi-step synthesis process that requires careful optimization to ensure high yield and purity. The availability of high-quality starting materials like 5-Cyano-3-(difluoromethyl)-4-iodo-2-methoxypyridine is essential for these efforts. Its unique structural features make it a valuable asset for researchers working on complex synthetic challenges, providing them with a versatile platform for exploring new chemical space.

The field of medicinal chemistry is constantly evolving, with new techniques and methodologies being developed to accelerate drug discovery and development. The use of computational tools and high-throughput screening methods has significantly reduced the time required to identify promising lead compounds. However, traditional synthetic chemistry remains indispensable for constructing complex molecular structures that cannot be easily accessed through combinatorial libraries or automated processes.

5-Cyano-3-(difluoromethyl)-4-iodo-2-methoxypyridine, with its rich structural diversity and potential biological activities, represents an excellent example of how traditional synthetic approaches can be combined with modern computational methods to advance drug discovery efforts. Its unique combination of functional groups makes it a valuable tool for chemists working on next-generation therapeutics.

In conclusion, 5-Cyano-3-(difluoromethyl)-4-iodo-2-methoxypyridine (CAS No. 1806950-78-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its structural features enable diverse synthetic applications and suggest broad biological activity profiles. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this will play an increasingly important role in the discovery and development of new medicines.